
Chemical Identity and Hazards

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Tin(2+) neodecanoate

CAS No.: 49556-16-3

Cat. No.: S1904512

Get Quote

The table below summarizes the available data on tin neodecanoate's identity and known hazards [1].

Property Description / Value

Linear Formula Sn(C₁₀H₁₉O₂)₂ [1]

Compound Formula C₂₀H₃₈O₄Sn [1]

Molecular Weight 461.23 g/mol [1]

Appearance Viscous amber liquid [1]

Density 1.16 g/mL [1]

Solubility in Water Insoluble; reacts [1]

Signal Word Warning [1]

Hazard Statements H315-H319 (Causes skin irritation, Causes serious eye irritation) [1]

Proposed Framework for Toxicity Evaluation

For a comprehensive safety assessment, a tiered testing strategy is recommended. The diagram below

outlines a potential workflow for evaluating the toxicity of tin neodecanoate.
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A proposed tiered strategy for evaluating the toxicity of tin neodecanoate, progressing from basic screening

to in-depth mechanistic studies.

Tier 1: Initial Screening and Hazard Identification

This first tier focuses on establishing baseline toxicity profiles.

Acute Toxicity Studies: Determine the lethal dose (LD₅₀) via oral (OECD 402, 423) and dermal
(OECD 402) routes [2]. Dermal absorption potential should be specifically investigated, as rat skin

can be more permeable than human skin [3].
Skin and Eye Irritation/Corrosion: Conduct studies per OECD 404 (Skin Irritation) and OECD 405

(Eye Irritation) to confirm and quantify the hazard statements (H315, H319) [1].
Skin Sensitization: Assess potential to cause allergic contact dermatitis using the Local Lymph Node

Assay (LLNA, OECD 406) or other validated methods like OECD 442C [4].
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Tier 2: In-Depth Mechanistic and Chronic Toxicity

Based on Tier 1 results, more complex studies can be designed to understand long-term effects and

mechanisms.

Genotoxicity Assessment: A core component of safety evaluation.

Ames Test (OECD 471): Use Salmonella typhimurium strains (e.g., TA98, TA100) with and
without metabolic activation (S9 mix) to detect gene mutations [5] [6].

In Vitro Micronucleus Assay (OECD 487): Employ human peripheral lymphocytes or other
mammalian cell lines to assess chromosomal damage. Treatment periods of 24 and 48 hours

can evaluate effects on cell division (e.g., via Cytokinesis-Block Proliferation Index) and
micronucleus formation [5].

Repeated-Dose 28-Day Oral Toxicity Study (OECD 407): Identify target organs, establish a No
Observed Adverse Effect Level (NOAEL), and guide longer-term studies. Monitor for liver and kidney

function, as these are common targets for metal toxicity [7] [2].
Absorption, Distribution, Metabolism, and Excretion (ADME): Investigate the compound's fate in

the body. As an organometallic compound, its behavior may differ from inorganic tin, requiring
specialized analytical methods (e.g., ICP-MS) to track the metal moiety.

Regulatory and Safety Considerations

While specific regulations for tin neodecanoate were not identified, general principles for handling chemical

substances apply.

General EU CLP Regulation: The EU CLP Regulation (EC No 1272/2008) mandates classification,

labeling, and packaging of hazardous substances and mixtures. Recent updates introduced digital
labeling options and new hazard classes [8].

Safe Handling Protocols: Based on its hazard classification [1], handling should include:
Personal Protective Equipment (PPE): Nitrile gloves, safety goggles, and lab coats [9].

Engineering Controls: Use of fume hoods or local exhaust ventilation to prevent inhalation of
aerosols [9].

Hygiene: Wash hands thoroughly after handling [9].

Research Gaps and Future Directions

The toxicity profile of tin neodecanoate is not well-established. Key research gaps include:
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Lack of Specific Data: No found data on genotoxicity, carcinogenicity, reproductive toxicity, or

repeated-dose toxicity specifically for tin neodecanoate.
Organotin Considerations: Toxicity can vary significantly between different tin compounds. The

"neodecanoate" structure may influence its bioavailability and toxicity compared to other organotins.
Need for Standardized Testing: The proposed framework provides a starting point for generating

necessary safety data.

The available public data is insufficient for a complete toxicological risk assessment. Conducting the

proposed studies is essential for determining its safe use in research and development.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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